Tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate

• IUPAC Name: tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-6-5-13-7-11(4,12)8-14/h13H,5-8H2,1-4H3
• InChI Key: INRMUIJBJHNDML-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCN(C1)C(=O)OC(C)(C)C)F
• Molecular Formula: C11H21FN2O2
• Molecular Weight: 232.29 g/mol
• CAS RN: 1780650-28-3

Description

Tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate is a chemical compound with the CAS Number: 1780650-28-3. It has a molecular weight of 232.3 and is typically in powder form. The IUPAC name for this compound is tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-6-5-13-7-11(4,12)8-14/h13H,5-8H2,1-4H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 232.3. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.

Scientific Research Applications

Synthesis and Utility in Medicinal Chemistry

Tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate is a compound of interest in the synthesis of various pharmacologically active molecules. One significant application is its use in the practical synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate in the Rho-kinase inhibitor K-115. This process involves intramolecular Fukuyama–Mitsunobu cyclization, demonstrating the compound's utility in constructing chiral 1,4-diazepane structures (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).

Role in Radiopharmaceuticals

The compound's derivatives have been explored in the synthesis of potential SPECT imaging agents. For example, [123I]tert-butyl 8-iodo-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate, a high-affinity and selective radioligand for diazepam-insensitive benzodiazepine receptors, was synthesized from a related tert-butyl derivative. This showcases the compound's relevance in developing radiolabeled molecules for neurological studies (He, Matecka, Lee, Gu, Rice, Wong, Skolnick, & Costa, 1994).

Antibacterial Applications

Research has been conducted on derivatives of tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate for antibacterial properties. For instance, studies on fluoroquinolone and naphthyridine derivatives, including those with a tert-butyl group, have shown significant antibacterial activities. These compounds have been tested for both in vitro and in vivo efficacy, contributing to the search for new antibacterial agents (Bouzard et al., 1992).

Photophysical Studies

The compound has been involved in photophysical studies, such as those examining the isomerization of diazocyclohexadienones. This research provides insight into the effects of substituents like tert-butyl on molecular behavior under UV light, which is valuable in understanding chemical reactions and photostability (Schweig, Baumgartl, & Schulz, 1991).

Safety and Hazards

The compound is labeled with the signal word “Danger” and has hazard statements H315, H318, and H335. These indicate that it can cause skin irritation, serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.